Cas no 2446803-91-2 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2446803-91-2
• MF: C₂₈H₃₅N₆Na₂O₆P
• MW: 628.6
• CID: 5052131
• PubChem ID: 162641009
• Update Time: 2025-10-31

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• IL-17 modulator 1 disodium
• LP0200?
• IL-17 modulator 1 (disodium)
• sodium (S)-(4-(4-(3,3-dicyclopropyl-2-(1-isopropyl-1H-pyrazole-5-carboxamido)propanamido)phenyl)-3,5-dimethyl-1H-pyrazol-1-yl)methyl phosphate
• EX-A8157
• HY-141535A
• CS-0179733
• 2446803-91-2
• GLXC-27151
• LP0200
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C28H37N6O6P.Na.H/c1-16(2)34-23(13-14-29-34)27(35)31-26(25(20-5-6-20)21-7-8-21)28(36)30-22-11-9-19(10-12-22)24-17(3)32-33(18(24)4)15-40-41(37,38)39;;/h9-14,16,20-21,25-26H,5-8,15H2,1-4H3,(H,30,36)(H,31,35)(H2,37,38,39);;/t26-;;/m0../s1
• InChI Key： VUHFBYBHHLFUNU-ROPHLPQBSA-N
• SMILES： C(C1CC1)(C1CC1)[C@@H](C(=O)NC1C=CC(C2C(=NN(COP(O)(O)=O)C=2C)C)=CC=1)NC(C1=CC=NN1C(C)C)=O.[NaH]

Computed Properties

• Exact Mass: 628.21510842g/mol
• Monoisotopic Mass: 628.21510842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 43
• Rotatable Bond Count: 12
• Complexity: 981
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 166Ų

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound with CAS No. 2446803-91-2 and Its Potential Applications in Modern Chemical and Biomedical Research

Compound with the CAS number 2446803-91-2, currently referred to as INDEX NAME NOT YET ASSIGNED, represents a significant area of interest in the realm of chemical and biomedical research. This compound, despite its provisional name, has garnered attention due to its unique structural properties and potential therapeutic applications. The exploration of such molecules is crucial in advancing our understanding of biochemical pathways and developing novel treatments for various diseases.

The chemical structure of 2446803-91-2 exhibits characteristics that make it a promising candidate for further investigation. Its molecular framework suggests potential interactions with biological targets, which could be exploited for therapeutic purposes. Recent studies in the field of medicinal chemistry have highlighted the importance of identifying molecules with such versatile structural features. These studies often involve sophisticated computational methods to predict how a compound might behave within a biological system, a process known as virtual screening.

In the context of drug discovery, INDEX NAME NOT YET ASSIGNED has shown promise in preliminary assays. Researchers have been particularly interested in its ability to modulate certain enzymes and receptors that are implicated in various pathological conditions. For instance, its interaction with specific protein targets could lead to the development of new drugs that address unmet medical needs. The compound’s mechanism of action is still under investigation, but early findings suggest that it may exert its effects through multiple pathways, making it a potentially powerful therapeutic agent.

The synthesis and characterization of 2446803-91-2 have been subjects of extensive research. Advanced synthetic techniques have been employed to create analogs of this compound, allowing scientists to fine-tune its properties for optimal efficacy and safety. Techniques such as high-throughput screening and combinatorial chemistry have accelerated the process of identifying promising candidates like 2446803-91-2. These methods enable researchers to rapidly test thousands of compounds against various biological targets, thereby streamlining the drug discovery pipeline.

One of the most exciting aspects of studying INDEX NAME NOT YET ASSIGNED is its potential in personalized medicine. The ability to tailor treatments based on an individual’s genetic makeup has revolutionized healthcare in recent years. Compounds like 2446803-91-2 could play a crucial role in this emerging field by targeting specific genetic mutations or variations that contribute to disease susceptibility. By understanding how these compounds interact with individual biological profiles, researchers can develop more effective and personalized therapeutic strategies.

The regulatory landscape for new drug development is also evolving to accommodate innovative approaches like those involving 2446803-91-2. Regulatory agencies are increasingly recognizing the importance of advanced computational methods and novel compounds in the drug discovery process. This shift has opened up new avenues for research and development, allowing compounds like INDEX NAME NOT YET ASSIGNED to move closer to clinical trials and eventual market approval.

Collaborative efforts between academic institutions, pharmaceutical companies, and biotech firms are essential for translating basic research into tangible medical breakthroughs. The study of 2446803-91-2 exemplifies this collaborative spirit, as scientists from various disciplines contribute their expertise to unravel its potential applications. Such interdisciplinary approaches are vital for advancing our understanding of complex biological systems and developing effective treatments for a wide range of diseases.

Looking ahead, the future prospects for INDEX NAME NOT YET ASSIGNED are promising. As research continues, we can expect more detailed insights into its mechanisms of action and therapeutic potential. The integration of cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML) will further enhance our ability to predict and optimize the properties of this compound. These technologies can help identify new analogs with improved efficacy and reduced side effects, thereby accelerating the journey from bench to bedside.

In conclusion, compound with CAS No. 2446803-91-2, while still bearing an interim name, represents a significant advancement in chemical and biomedical research. Its unique structural features and potential therapeutic applications make it a compelling subject for further study. As research progresses, we can anticipate that INDEX NAME NOT YET ASSIGNED will play a crucial role in addressing some of the most pressing challenges in modern medicine. The collaborative efforts of researchers worldwide will be instrumental in realizing this potential and bringing new treatments to patients who need them most.